Cas no 591221-31-7 (2H-1,4-Benzothiazine, 3,4-dihydro-2,2-dimethyl-6-nitro-4-nitroso-)

• Product Name: 2H-1,4-Benzothiazine, 3,4-dihydro-2,2-dimethyl-6-nitro-4-nitroso-
• CAS No: 591221-31-7
• MF: C₁₀H₁₁N₃O₃S
• MW: 253.277640581131
• CID: 1613570
• Update Time: 2024-09-13

2H-1,4-Benzothiazine, 3,4-dihydro-2,2-dimethyl-6-nitro-4-nitroso- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzothiazine, 3,4-dihydro-2,2-dimethyl-6-nitro-4-nitroso-

• Inchi： 1S/C10H11N3O3S/c1-10(2)6-12(11-14)8-5-7(13(15)16)3-4-9(8)17-10/h3-5H,6H2,1-2H3
• InChI Key： KYGDIMREQQDHDD-UHFFFAOYSA-N
• SMILES： S1C2=CC=C([N+]([O-])=O)C=C2N(N=O)CC1(C)C

Computed Properties

• Exact Mass: 253.05223

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Melting Point: 119-121 °C
• Boiling Point: 431.8±45.0 °C(Predicted)
• PSA: 75.81
• pka: -4.77±0.40(Predicted)